Cas no 4107-62-4 (Methyl 3-Cyanoropionate)

• Product Name: Methyl 3-Cyanoropionate
• CAS No: 4107-62-4
• MF: C₅H₇NO₂
• MW: 113.114581346512
• MDL: MFCD00058965
• CID: 329261
• PubChem ID: 77749
• Update Time: 2025-04-19

Methyl 3-Cyanoropionate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-cyanopropanoate
• 3-Cyanopropionic Acid Methyl Ester
• Methyl 3-Cyanopropionate
• Methyl 3-Cyanoropion
• Methyl 3-Cyanoropionate
• Propanoic acid,3-cyano-, methyl ester
• Methyl beta-cyanopropionate
• NSC 71943
• Propanoic acid, 3-cyano-, methyl ester
• Methyl cyanopropanoate
• 3-Cyanopropionic acid, methyl ester
• Propionic acid, 3-cyano-, methyl ester
• Methyl .beta.-cyanopropionate
• BPSKURPOKFSLHJ-UHFFFAOYSA-N
• 3-cyanopropanoic acid methyl ester
• Methyl3-Cyanopropionate
• PubChem12831
• NCIOpen2_000545
• BPSKURPOKFSLHJ-UHFFFAOYSA-
• 3-cyanopropionic acid methylester
• 3-cyano-p
• SY012328
• NSC-71943
• AKOS009159212
• NSC71943
• EN300-83190
• FT-0648575
• C0792
• MFCD00058965
• InChI=1/C5H7NO2/c1-8-5(7)3-2-4-6/h2-3H2,1H3
• BP-21411
• CS-W009546
• 3-Carbomethoxypropionitrile
• Z1179894109
• 4107-62-4
• DTXSID80194032
• AN4BQA3Q9E
• NS-01012
• SCHEMBL1050327
• 3-cyano-propionic acid methyl ester
• A825423
• 3-Carbomethoxypropionitrile; 3-Cyanopropionic acid methyl ester; Methyl 3-Cyanopropanoate; Methyl beta-cyanopropionate; NSC 71943
• DA-17670
• DTXCID90116523

• MDL： MFCD00058965
• Inchi： 1S/C5H7NO2/c1-8-5(7)3-2-4-6/h2-3H2,1H3
• InChI Key： BPSKURPOKFSLHJ-UHFFFAOYSA-N
• SMILES： O(C)C(CCC#N)=O

Computed Properties

• Exact Mass: 113.04800
• Monoisotopic Mass: 113.048
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 122
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: -0.3
• Topological Polar Surface Area: 50.1

Experimental Properties

• Density: 1.047±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 216°C(lit.)
• Flash Point: 87.5±9.4 ºC,
• Refractive Index: 1.4250 (589.3 nm 20 ºC)
• Solubility: Dissolution (44 g/l) (25 º C),
• PSA: 50.09000
• LogP: 0.46318

Methyl 3-Cyanoropionate Security Information

• Symbol:
• Prompt：dangerous
• Hazard Statement： H227-H301-H315-H319
• Warning Statement： P210-P264-P270-P280-P301+P310+P330-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313-P370+P378-P403+P235-P405-P501
• Hazardous Material transportation number：UN 3276
• Hazard Category Code： 20/21/22-36/37/38
• Safety Instruction： S26-S36-S53
• HazardClass：6.1
• PackingGroup：III
• Risk Phrases：R20/21/22

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid methyl esters
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters Fatty acid methyl esters